2-Methoxy-3-(methylthio)benzaldehyde

• IUPAC Name: 2-methoxy-3-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C9H10O2S/c1-11-9-7(6-10)4-3-5-8(9)12-2/h3-6H,1-2H3
• InChI Key: IYOYSKYCMLXWPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1SC)C=O
• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol

Description

2-Methoxy-3-(methylthio)benzaldehyde is an aromatic aldehyde derivative with a methoxy (-OCH₃) group at position 2 and a methylthio (-SCH₃) group at position 3 on the benzaldehyde ring. The methylthio group introduces sulfur-based reactivity and lipophilicity, distinguishing it from simpler methoxy- or hydroxy-substituted benzaldehydes. Evidence suggests it has been used in synthetic chemistry, such as in demethylation reactions to produce hydroxy derivatives (e.g., 4-hydroxy-3-(methylthio)benzaldehyde) . However, commercial availability of this compound is currently discontinued, as noted in supplier records .

Biological Activity

2-Methoxy-3-(methylthio)benzaldehyde, a compound featuring both methoxy and methylthio functional groups, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the compound's biological activity, synthesizing findings from various studies, including its antioxidant, antibacterial properties, and interactions with biological targets.

Chemical Structure

The structure of 2-Methoxy-3-(methylthio)benzaldehyde can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{OS}$$

1. Antioxidant Activity

Research has indicated that derivatives of methylthio-substituted benzaldehydes exhibit significant antioxidant properties. For instance, compounds related to 4-(methylthio)benzaldehyde demonstrated effective radical scavenging activity and Fe²⁺ ion chelation capabilities. Specifically, some derivatives showed strong activity against human peripheral lymphocytes, indicating their potential as therapeutic agents for oxidative stress-related conditions .

Compound	Radical Scavenging Activity	Fe²⁺ Ion Scavenging Activity
3b	High	High
3h	Moderate	Moderate

2. Antibacterial Properties

2-Methoxy-3-(methylthio)benzaldehyde has shown promising antibacterial activity against various pathogenic bacterial strains. Studies have reported that related compounds exhibit significant inhibition against both Gram-positive and Gram-negative bacteria. For example, certain methylthio-benzaldehyde derivatives demonstrated notable zones of inhibition compared to standard antibiotics .

Bacterial Strain	Zone of Inhibition (mm)	Comparison to Standard
E. coli	15	Moderate
S. aureus	20	Significant
P. aeruginosa	12	Low

3. Enzyme Inhibition

Interaction studies have highlighted the compound's ability to bind to specific enzymes or receptors, potentially inhibiting their activity. For instance, it has been noted that certain analogs can effectively inhibit mushroom tyrosinase, which is involved in melanin production. This inhibition could have implications for treating hyperpigmentation disorders .

Study on Antioxidant and Antibacterial Activities

A comprehensive study evaluated a series of Schiff bases derived from 4-(methylthio)benzaldehyde and their biological activities. Among these derivatives, several exhibited superior antioxidant and antibacterial properties compared to traditional agents. The study concluded that modifications in the molecular structure could enhance these activities significantly .

Tyrosinase Inhibition Study

Another investigation focused on the inhibitory effects of various benzaldehyde derivatives on tyrosinase activity. The results indicated that some compounds were up to 22 times more effective than standard inhibitors like kojic acid, suggesting a robust potential for developing skin-lightening agents .

Comparison with Similar Compounds

Table 1: Positional Isomers of Methoxy-Substituted Benzaldehydes

Compound	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties (Inferred)
2-Methoxybenzaldehyde	-	-OCH₃ (position 2)	C₈H₈O₂	136.15	Boiling point: ~266.5°C
3-Methoxybenzaldehyde	-	-OCH₃ (position 3)	C₈H₈O₂	136.15	Boiling point: ~276.1°C
4-Methoxybenzaldehyde	123-11-5	-OCH₃ (position 4)	C₈H₈O₂	136.15	Boiling point: ~267.2°C
2-Methoxy-3-(methylthio)benzaldehyde	-	-OCH₃ (2), -SCH₃ (3)	C₉H₁₀O₂S	182.24	Higher lipophilicity due to -SCH₃

Key Findings :

• Positional isomerism significantly impacts boiling points. For example, 3-Methoxybenzaldehyde (276.1°C) has a higher boiling point than 2- and 4-isomers, likely due to differences in molecular symmetry and dipole interactions .

Substituent Type and Functional Group Diversity

Table 2: Benzaldehyde Derivatives with Diverse Substituents

Compound	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
2-Chloro-3-methoxybenzaldehyde	-	-Cl (2), -OCH₃ (3)	C₈H₇ClO₂	170.59	Reactive toward nucleophiles due to -Cl
5-Acetyl-2-methoxybenzaldehyde	-	-OCH₃ (2), -COCH₃ (5)	C₁₀H₁₀O₃	178.18	Electron-withdrawing acetyl group reduces aldehyde reactivity
2-Hydroxy-4-methoxybenzaldehyde	673-22-3	-OH (2), -OCH₃ (4)	C₈H₈O₃	152.15	Forms intramolecular hydrogen bonds
2-Methoxy-3-(methylthio)benzaldehyde	-	-OCH₃ (2), -SCH₃ (3)	C₉H₁₀O₂S	182.24	Sulfur group enables thioether-specific reactions

Key Findings :

• Chlorine substituents (e.g., 2-Chloro-3-methoxybenzaldehyde) increase electrophilicity, making the aldehyde group more reactive in condensation reactions .
• Hydroxy groups (e.g., 2-Hydroxy-4-methoxybenzaldehyde) introduce hydrogen-bonding capabilities, influencing solubility and crystallization behavior .
• The methylthio group in the target compound provides a soft nucleophile site, enabling unique reactivity in metal-catalyzed cross-coupling reactions .

Table 3: Hazard Profiles of Selected Benzaldehydes

Compound	Hazard Classification	First Aid Measures
2-Hydroxy-4-methoxybenzaldehyde	Causes skin/eye irritation	Rinse with water; consult a physician
5-Acetyl-2-methoxybenzaldehyde	No known hazards	Not classified; general lab precautions apply
2-Methoxy-3-(methylthio)benzaldehyde	Discontinued commercial status	Limited data; assume standard aldehyde precautions

Key Findings :

• Hydroxy-substituted analogs (e.g., 2-Hydroxy-4-methoxybenzaldehyde) require stringent safety protocols due to irritancy risks .